Cas no 4780-55-6 (Pregna-4,9(11)-diene-3,20-dione,21-(acetyloxy)- (9CI))

• Product Name: Pregna-4,9(11)-diene-3,20-dione,21-(acetyloxy)- (9CI)
• CAS No: 4780-55-6
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• CID: 330076
• PubChem ID: 6452101
• Update Time: 2025-04-19

Pregna-4,9(11)-diene-3,20-dione,21-(acetyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-4,9(11)-diene-3,20-dione,21-(acetyloxy)- (9CI)
• Pregna-4,9(11)-diene-3,20-dione, 21-(acetyloxy)-
• [2-[(8S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 9,11-dehydrodeoxycorticosterone 21-acetate
• DTXSID10197293
• 4780-55-6
• 9,11-Dehydro-desoxycorticosterone 21-acetate
• 9,11-Dehydro-doca

• Inchi： 1S/C23H30O4/c1-14(24)27-13-21(26)20-7-6-18-17-5-4-15-12-16(25)8-10-22(15,2)19(17)9-11-23(18,20)3/h9,12,17-18,20H,4-8,10-11,13H2,1-3H3/t17-,18-,20+,22-,23-/m0/s1
• InChI Key： RXNMVTIOVLVLKE-CQRJNKKSSA-N
• SMILES： O=C(COC(C)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 370.2145
• Monoisotopic Mass: 370.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44